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Compound of Interest

Compound Name: LTURM 36

Cat. No.: B608667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of LTURM 36,

a potent phosphoinositide 3-kinase delta (PI3Kδ) inhibitor. Adherence to these guidelines is

essential for ensuring personal safety, maintaining experimental integrity, and ensuring

compliant disposal.

Immediate Safety and Handling Precautions
LTURM 36 should be handled with care, following standard laboratory procedures for potent

small molecule inhibitors. Engineering controls, such as a chemical fume hood or a ventilated

balance enclosure, should be used when handling the solid compound to prevent inhalation. A

comprehensive personal protective equipment (PPE) strategy is mandatory to minimize

exposure risk.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required when working with LTURM 36. The following table

outlines the minimum PPE requirements for various procedures.
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Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

For long-term storage of the solid compound, refer to the manufacturer's instructions, which

typically recommend storage at -20°C.[1]

Stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw

cycles and stored at -80°C.

2. Preparation of Stock Solutions:

All manipulations of powdered LTURM 36 must be performed in a chemical fume hood or a

ventilated balance enclosure.
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To prepare a stock solution, carefully weigh the desired amount of the compound.

Dissolve the compound in a suitable solvent, such as dimethyl sulfoxide (DMSO).

3. Use in Experiments:

When diluting stock solutions for use in cell culture or other assays, perform the dilutions

within a biosafety cabinet to maintain sterility and operator safety.

Clearly label all tubes, plates, and flasks containing LTURM 36 with the compound name and

concentration.

Disposal Plan
Proper disposal of LTURM 36 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure. All waste generated should be treated

as hazardous chemical waste.

Solid Waste: Unused or expired LTURM 36 powder, as well as disposables that have come

into direct contact with the compound (e.g., weigh boats, pipette tips, contaminated gloves),

must be collected in a designated, sealed hazardous waste container.[2][3]

Liquid Waste: Unused stock solutions and experimental media containing LTURM 36 should

be collected in a dedicated, leak-proof, and clearly labeled hazardous liquid waste container.

[2][3] Do not pour any solutions containing LTURM 36 down the drain.[2]

Decontamination: Non-disposable glassware and equipment should be decontaminated by

soaking in a suitable inactivating solution (e.g., 1N NaOH) before standard washing

procedures.

Waste Pickup: All hazardous waste containers must be clearly labeled with "Hazardous

Waste," the full chemical name "LTURM 36," and any other information required by your

institution.[2] Contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup for the hazardous waste.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for LTURM 36.
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Property Value Source(s)

Molecular Formula C₂₂H₂₂N₂O₂ [4]

Molecular Weight 358.39 g/mol [4]

CAS Number 1879887-94-1 [1]

IC₅₀ for PI3Kδ 0.64 µM [1][4]

IC₅₀ for PI3Kβ 5.0 µM [1][4]

Experimental Protocols
The following is a representative protocol for a cell viability assay using a PI3K inhibitor like

LTURM 36. Researchers should adapt this protocol based on their specific cell lines and

experimental goals.

Protocol: Cell Viability (MTT) Assay

Objective: To determine the effect of LTURM 36 on the viability of a cancer cell line.

Materials:

Cancer cell line of interest (e.g., renal cancer cell line)

Complete growth medium (e.g., RPMI-1640 with 10% FBS)

LTURM 36

DMSO (for stock solution)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

96-well plates

Multichannel pipette
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Plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

Drug Preparation: Prepare a 10 mM stock solution of LTURM 36 in DMSO. Create serial

dilutions of the inhibitor in complete growth medium to achieve the desired final

concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Include a vehicle control (DMSO at the same

final concentration as the highest inhibitor dose).

Treatment: Remove the medium from the wells and add 100 µL of the prepared drug

dilutions or vehicle control.

Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each

well. Gently pipette to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control and plot the results to determine the IC₅₀ value.

Visualizations
The following diagrams illustrate key workflows and pathways related to the handling and

mechanism of action of LTURM 36.
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Handling Workflow
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Caption: A typical workflow for handling LTURM 36 from receipt to experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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